Cas no 2229445-76-3 (5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine
• CAS No: 2229445-76-3
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 6233665
• PubChem ID: 165690692
• Update Time: 2025-10-20

5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine
• 2229445-76-3
• EN300-1819018

• Inchi： 1S/C10H9N3O4/c1-16-7-4-2-3-6(10(7)13(14)15)8-5-9(11)12-17-8/h2-5H,1H3,(H2,11,12)
• InChI Key： LKHXZOKAOBHUHJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC=C(C=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 235.05930578g/mol
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Additional information on 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine (CAS No. 2229445-76-3)

The compound 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine (CAS No. 2229445-76-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and nitrophenyl moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the methoxy and nitro groups further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. Its CAS No. 2229445-76-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its oxazole-amine scaffold is a hotspot for designing novel therapeutics, as it mimics natural product frameworks.

The synthesis of 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine typically involves multi-step organic reactions, including cyclization and nitration processes. Optimizing these methods is a key focus for chemists, as yield and purity are critical for downstream applications. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes for such compounds, addressing sustainability concerns in the chemical industry. This aligns with the broader trend of reducing environmental impact while maintaining efficiency.

From a commercial perspective, CAS No. 2229445-76-3 is listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and research institutions. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. Companies specializing in custom synthesis often highlight this compound due to its niche applications. Furthermore, its patent landscape reveals ongoing innovations, particularly in cancer therapy and inflammatory disease research, where its derivatives show promise.

In analytical chemistry, characterizing 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine requires techniques like HPLC, NMR, and mass spectrometry. These methods ensure the compound meets stringent quality standards, especially for preclinical studies. The rise of AI-driven drug discovery has also increased the demand for such well-characterized building blocks, as they are integral to high-throughput screening platforms. This trend underscores the compound's role in modern drug development pipelines.

Looking ahead, 5-(3-methoxy-2-nitrophenyl)-1,2-oxazol-3-amine is poised to remain a focal point in interdisciplinary research. Its adaptability to structure-activity relationship (SAR) studies makes it a valuable tool for optimizing drug candidates. As the scientific community continues to explore nitrogen-containing heterocycles, this compound's significance is likely to grow, driven by its potential in addressing unmet medical needs. Its CAS No. 2229445-76-3 will undoubtedly remain a key identifier in global chemical databases.